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Compound of Interest

Compound Name: O1918

Cat. No.: B109532 Get Quote

For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.[1]

O-1918 is a synthetic, cannabidiol-related compound utilized in laboratory research as an

antagonist of the GPR18 and GPR55 receptors.[2] Due to its chemical nature and limited

toxicological data, O-1918 should be handled as a hazardous substance. This guide provides

essential information on personal protective equipment, operational procedures, and disposal

plans for researchers, scientists, and drug development professionals working with O-1918.

Personal Protective Equipment (PPE)
When handling O-1918, it is crucial to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The following PPE is recommended:
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PPE Category Recommendation Specifications

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory to protect from

splashes or aerosols.

Hand Protection Chemical-resistant gloves

Nitrile or other suitable

chemically resistant gloves

should be worn. Inspect gloves

for tears or holes before use

and change them frequently.

Body Protection Laboratory coat

A standard laboratory coat

should be worn to protect skin

and clothing from

contamination.

Respiratory Protection Use in a well-ventilated area

All work with O-1918,

especially when handling the

powdered form or creating

solutions, should be conducted

in a chemical fume hood to

avoid inhalation of vapors or

aerosols.

Operational and Disposal Plans
A clear and concise operational and disposal plan is critical for the safe handling of O-1918.

The following step-by-step guidance should be followed.

Experimental Workflow
The following diagram outlines the general workflow for handling O-1918 in a laboratory

setting.
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Preparation

Handling

Experimentation

Cleanup and Disposal

Don appropriate PPE

Prepare work area in a chemical fume hood

Retrieve O-1918 from -20°C storage

Allow to equilibrate to room temperature

Dissolve in appropriate solvent (e.g., methyl acetate, DMSO, ethanol)

Perform experimental procedures

Decontaminate work surfaces

Dispose of waste in designated hazardous waste containers

Remove and dispose of PPE

Wash hands thoroughly
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A general workflow for handling O-1918 in the laboratory.
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Handling Procedures
Preparation: Before handling O-1918, ensure you are wearing the appropriate PPE as

outlined in the table above. Prepare your workspace within a certified chemical fume hood.

Storage: O-1918 is typically stored at -20°C.

Reconstitution: O-1918 is often supplied as a solid or in a solvent such as methyl acetate. To

prepare a solution, it can be dissolved in solvents like DMSO or ethanol.

General Handling: Avoid direct contact with the skin, eyes, and clothing. Do not ingest or

inhale the compound. After handling, wash your hands thoroughly with soap and water.

Disposal Plan
All waste containing O-1918 must be treated as hazardous waste.

Liquid Waste: Collect all liquid waste containing O-1918 in a designated, sealed, and

properly labeled hazardous waste container.

Solid Waste: All contaminated solid waste, including pipette tips, microfuge tubes, and

gloves, should be placed in a designated hazardous solid waste container.

Container Disposal: Empty O-1918 containers should be triple-rinsed with an appropriate

solvent, and the rinsate collected as hazardous liquid waste.

Final Disposal: All hazardous waste must be disposed of through your institution's

environmental health and safety office, following all local, state, and federal regulations.

Experimental Protocol: In Vivo Study in a Diet-
Induced Obese Rat Model
The following is a detailed methodology for an experiment using O-1918 in a diet-induced

obese (DIO) rat model, based on published research.

Experimental Workflow for In Vivo Study
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Obesity Induction

Treatment Phase

Monitoring and Data Collection

Analysis

Acclimatize male Sprague-Dawley rats

Feed a high-fat diet for 10 weeks

Divide rats into control and treatment groups

Administer O-1918 or vehicle to respective groups

Monitor body weight and food consumption

Measure blood pressure and blood glucose

Collect blood and tissue samples at study conclusion

Analyze organ weights

Perform Western blotting on tissue lysates

Click to download full resolution via product page

Workflow for an in vivo study of O-1918 in a diet-induced obese rat model.
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Methodology
Animal Model: Male Sprague-Dawley rats are used for this study.

Obesity Induction: The rats are fed a high-fat diet (e.g., 40% digestible energy from lipids) for

a period of 10 weeks to induce obesity. A control group is fed a standard chow diet.

Treatment Groups: The diet-induced obese rats are then divided into a control group

receiving a vehicle and a treatment group receiving O-1918.

Drug Administration: O-1918 is administered to the treatment group. The dosage and route

of administration (e.g., oral gavage, intraperitoneal injection) should be determined based on

the specific research question.

Monitoring: Throughout the study, key parameters such as body weight, food intake, blood

pressure, and blood glucose levels are monitored regularly.

Sample Collection: At the end of the study, blood and various organs (e.g., liver, kidney) are

collected for further analysis.

Biochemical Analysis: Blood samples can be analyzed for various biomarkers.

Protein Analysis: Western blotting can be performed on protein lysates from collected tissues

to examine the expression levels of target proteins, such as GPR55.

Signaling Pathway of GPR55 Antagonism by O-1918
O-1918 acts as an antagonist at the G protein-coupled receptor 55 (GPR55). The following

diagram illustrates the general signaling pathway and the point of inhibition by O-1918.
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Simplified signaling pathway of GPR55 and its antagonism by O-1918.

By adhering to these safety protocols and operational plans, researchers can minimize risks

and ensure the safe and effective use of O-1918 in their laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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